Cas no 189937-18-6 (2-Propanol, 1-chloro-3-fluoro-, (2R)-)

• Product Name: 2-Propanol, 1-chloro-3-fluoro-, (2R)-
• CAS No: 189937-18-6
• MF: C₃H₆ClFO
• MW: 112.530543804169
• CID: 5531431
• Update Time: 2025-11-02

2-Propanol, 1-chloro-3-fluoro-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-chloro-3-fluoro-, (2R)-

• Inchi： 1S/C3H6ClFO/c4-1-3(6)2-5/h3,6H,1-2H2/t3-/m0/s1
• InChI Key： ZNKJYZHZWALQNX-VKHMYHEASA-N
• SMILES： C(Cl)[C@H](O)CF

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on 2-Propanol, 1-chloro-3-fluoro-, (2R)-

Comprehensive Guide to 2-Propanol, 1-chloro-3-fluoro-, (2R)- (CAS No. 189937-18-6): Properties, Applications, and Industry Insights

2-Propanol, 1-chloro-3-fluoro-, (2R)- (CAS No. 189937-18-6) is a specialized chiral compound that has garnered significant attention in pharmaceutical and chemical research. This optically active molecule, characterized by its unique fluorine and chlorine substitutions on the isopropanol backbone, serves as a critical intermediate in the synthesis of bioactive molecules. Its stereospecific configuration at the 2-position makes it invaluable for asymmetric synthesis, particularly in the development of enantiomerically pure drugs.

The growing demand for chiral building blocks in drug discovery has propelled the relevance of (2R)-1-chloro-3-fluoro-2-propanol. Researchers are increasingly exploring its utility in organofluorine chemistry, a field that has expanded rapidly due to the metabolic stability and bioavailability imparted by fluorine atoms in pharmaceuticals. Recent studies highlight its role in synthesizing protease inhibitors and kinase-targeted therapies, addressing current healthcare challenges such as antiviral and anticancer drug development.

From a chemical perspective, the electronegativity of fluorine in CAS 189937-18-6 influences both reactivity and molecular interactions. This compound demonstrates remarkable stability under physiological conditions while maintaining sufficient reactivity for nucleophilic substitutions. Its boiling point and solubility profile make it suitable for various reaction conditions, from polar aprotic solvents to aqueous mixtures. These properties answer frequent search queries regarding handling precautions for fluorinated alcohols and storage conditions for chiral intermediates.

In industrial applications, 2-Propanol, 1-chloro-3-fluoro-, (2R)- has become pivotal for green chemistry initiatives. Manufacturers are developing more sustainable production methods, responding to the trending search term "eco-friendly chiral synthesis". The compound's potential in catalytic asymmetric reactions aligns with the pharmaceutical industry's shift toward atom-economical processes. Analytical techniques like chiral HPLC and 19F NMR are commonly employed for quality control, addressing another frequent question about purity assessment of fluorinated compounds.

The market dynamics for CAS 189937-18-6 reflect broader trends in precision medicine and personalized therapeutics. With increasing searches for "chiral switches in drug development", this compound's importance continues to rise. Patent analyses reveal its incorporation in next-generation biodegradable polymers and contrast agents, expanding beyond traditional pharmaceutical uses. These developments respond to the trending interest in multifunctional chemical intermediates across scientific communities.

Quality specifications for (2R)-1-chloro-3-fluoro-2-propanol typically require ≥98% enantiomeric excess, meeting the stringent demands of GMP-compliant synthesis. This addresses common queries about pharmaceutical-grade chiral compounds. The compound's regioselectivity in reactions makes it particularly valuable for constructing complex molecular architectures, a topic frequently searched in relation to fragment-based drug design strategies.

Emerging research directions for 2-Propanol, 1-chloro-3-fluoro-, (2R)- include its potential in metal-organic frameworks (MOFs) and supramolecular chemistry. These applications capitalize on its ability to form directional interactions through both halogen and hydrogen bonding. Such innovative uses align with the high search volume for "advanced materials from small molecules", demonstrating how this compound bridges traditional organic chemistry with cutting-edge material science.

For laboratories handling CAS 189937-18-6, proper waste management protocols are essential, responding to environmental concerns frequently voiced in scientific forums. The compound's biodegradation pathways are currently under investigation, reflecting the industry's focus on benign-by-design chemicals. These aspects make it a subject of interest for researchers searching "sustainable chiral chemistry" or "green metrics for synthetic intermediates".